4-(Chloromethyl)-1-ethoxy-5-methylhexane

• Molecular Formula: C10H21ClO
• Molecular Weight: 192.72 g/mol
• IUPAC Name: 4-(chloromethyl)-1-ethoxy-5-methylhexane
• InChI: InChI=1S/C10H21ClO/c1-4-12-7-5-6-10(8-11)9(2)3/h9-10H,4-8H2,1-3H3
• InChI Key: RIRMTVMXUNHGML-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCC(CCl)C(C)C

Description

4-(Chloromethyl)-1-ethoxy-5-methylhexane is an organic compound that belongs to the class of chloromethylated alkanes. This compound is characterized by the presence of a chloromethyl group (-CH2Cl) attached to a hexane backbone, which also contains an ethoxy group (-OCH2CH3) and a methyl group (-CH3). The unique structure of this compound makes it a valuable intermediate in various chemical syntheses and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Chloromethyl)-1-ethoxy-5-methylhexane can be achieved through several methods. One common approach involves the chloromethylation of an appropriate precursor. For instance, the reaction of 1-ethoxy-5-methylhexane with chloromethylating agents such as chloromethyl methyl ether (CMME) or paraformaldehyde in the presence of a Lewis acid catalyst like zinc chloride (ZnCl2) can yield the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of environmentally friendly chloromethylating agents and catalysts is preferred to minimize hazardous by-products and waste. Optimization of reaction parameters such as temperature, pressure, and catalyst concentration is crucial for achieving high yields and purity .

Chemical Reactions Analysis

Types of Reactions

4-(Chloromethyl)-1-ethoxy-5-methylhexane undergoes various chemical reactions, including:

Nucleophilic Substitution (SN1 and SN2): The chloromethyl group can be substituted by nucleophiles such as hydroxide ions (OH-), amines (NH2R), or thiols (SHR) under appropriate conditions.

Oxidation: The compound can be oxidized to form corresponding alcohols or carboxylic acids using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction of the chloromethyl group can be achieved using reducing agents such as lithium aluminum hydride (LiAlH4) to form the corresponding methyl derivative.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium hydroxide (NaOH) or ammonia (NH3) in polar solvents like water or ethanol.

Oxidation: Potassium permanganate (KMnO4) in acidic or neutral conditions.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether or tetrahydrofuran (THF).

Major Products

Nucleophilic Substitution: Formation of alcohols, amines, or thiols.

Oxidation: Formation of alcohols or carboxylic acids.

Reduction: Formation of methyl derivatives.

Scientific Research Applications

4-(Chloromethyl)-1-ethoxy-5-methylhexane has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and polymers.

Biology: Employed in the modification of biomolecules for studying biological processes and interactions.

Medicine: Investigated for its potential use in drug development and as a building block for pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals, agrochemicals, and materials science.

Mechanism of Action

The mechanism of action of 4-(Chloromethyl)-1-ethoxy-5-methylhexane involves its reactivity towards nucleophiles and electrophiles. The chloromethyl group is highly reactive and can undergo nucleophilic substitution reactions, leading to the formation of various derivatives. The ethoxy and methyl groups provide steric and electronic effects that influence the compound’s reactivity and selectivity in chemical reactions .

Comparison with Similar Compounds

Similar Compounds

4-(Chloromethyl)phenyltrimethoxysilane: Used in catalysis and polymerization.

2’-Fluoro-4’-Chloromethyl-Cytidine: An antiviral compound with selective inhibition properties.

Uniqueness

4-(Chloromethyl)-1-ethoxy-5-methylhexane is unique due to its specific combination of functional groups, which imparts distinct reactivity and versatility in chemical synthesis. Its structure allows for targeted modifications and applications in various fields, making it a valuable compound for research and industrial purposes .